3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine

• IUPAC Name: 3-(4-bromo-1-methylpyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C12H11BrN4/c1-8-12(11-9(13)7-16(2)15-11)17-6-4-3-5-10(17)14-8/h3-7H,1-2H3
• InChI Key: UXAKKADXEOLUQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C3=NN(C=C3Br)C
• Molecular Formula: C12H11BrN4
• Molecular Weight: 291.15 g/mol

Description

The compound “3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine” is a complex organic molecule that contains several functional groups, including a bromopyrazole group and an imidazopyridine group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions involving halogenated heterocycles.

Chemical Reactions Analysis

The compound likely undergoes reactions typical of bromopyrazoles and imidazopyridines. For example, bromopyrazoles can undergo cyanation in the presence of palladium catalysts.

Scientific Research Applications

Proton Transfer Studies

Studies on derivatives of pyrazolylpyridines, which are structurally similar to 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-methylimidazo[1,2-a]pyridine, have revealed their ability to exhibit three types of photoreactions. These include excited-state intramolecular proton transfer and solvent-assisted double-proton transfer. This class of compounds has been studied using UV/Vis spectroscopic methods and quantum chemical computations, indicating their potential in photophysical research and applications (Vetokhina et al., 2012).

Time-Resolved Fluorescence Immunoassay (TRFIA) Applications

A derivative of pyrazole, structurally related to the subject compound, has been synthesized for applications in TRFIA. This derivative, 4-bromo-2,6-bis(3-(bromomethyl)-1H-pyrazol-1-yl)pyridine, was prepared and characterized for use in time-resolved fluorescence immunoassays, demonstrating the potential use of similar compounds in biochemical assays and medical diagnostics (Pang Li-hua, 2009).

Synthesis of New Polyheterocyclic Ring Systems

Research has been conducted on the use of 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine as a precursor for creating new polyheterocyclic ring systems. This process includes reacting with various compounds to produce pyrido and pyrazolo derivatives. Such studies highlight the compound's role in synthesizing new heterocyclic compounds, which can be explored for various pharmaceutical and chemical applications (Abdel‐Latif et al., 2019).

Ionic Liquid Promoted Synthesis

Research has shown that 3-aminoimidazo[1,2-a]pyridines can be synthesized efficiently in the presence of ionic liquids. This method is advantageous due to its simplicity and the ability to reuse the ionic liquid, demonstrating an environmentally friendly approach to the synthesis of compounds related to the query compound (Shaabani et al., 2006).

Safety And Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Bromopyrazoles can cause skin and eye irritation and may be harmful if inhaled.